3,3-dimethyl-N-(4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butanamide

• IUPAC Name: 3,3-dimethyl-N-[4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanamide
• InChI: InChI=1S/C19H30BNO3/c1-13-9-10-14(21-16(22)12-17(2,3)4)11-15(13)20-23-18(5,6)19(7,8)24-20/h9-11H,12H2,1-8H3,(H,21,22)
• InChI Key: NQJVACHFHANTJI-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)NC(=O)CC(C)(C)C)C
• Molecular Formula: C19H30BNO3
• Molecular Weight: 331.3 g/mol

Description

This compound is an organic synthesis material. It is a chemical compound with the molecular formula C14H22BNO2.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 247.15. The compound is a solid at 20°C. It has a melting point of 125°C and is soluble in methanol.

Scientific Research Applications

Novel Neurokinin-1 Receptor Antagonist

A study describes an orally active, water-soluble neurokinin-1 receptor antagonist with potential implications in treating emesis and depression. This compound demonstrates the interest in creating soluble, effective treatments for neurological conditions (Harrison et al., 2001).

Antimicrobial Activity

Research on novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying a sulfonamide moiety has shown significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. This highlights the ongoing search for new antimicrobial agents in the face of increasing resistance (Ghorab et al., 2017).

Enhanced Brightness in Nanoparticles

A study on the use of heterodifunctional polyfluorene building blocks for creating nanoparticles demonstrates the potential for applications in fluorescence imaging and therapy, showcasing the versatility of organic compounds in creating materials with specific optical properties (Fischer et al., 2013).

Cancer Chemoprevention

A review identifies over 500 compounds with chemopreventive activity in animal models, underlining the importance of chemical compounds in the prevention and management of cancer. This broad overview suggests the potential for compounds like 3,3-dimethyl-N-(4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butanamide to contribute to cancer prevention research (Boone et al., 1990).

Urethane Reaction Kinetics

Investigations into the urethane reaction kinetics of various diols in nitrogen-contained solvents provide insight into the synthesis and mechanisms of compounds that could be structurally related or have similar reactivity patterns. These studies contribute to the understanding of reaction mechanisms and synthesis optimization (Yang, 2012).

Safety and Hazards

This compound may cause skin irritation (H315) and serious eye irritation (H319). Precautions should be taken to avoid skin and eye contact.